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Compound of Interest

Compound Name:
TCO-PEG3-amide-C3-

triethoxysilane

Cat. No.: B15061906

Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling TCO-PEG3-amide-C3-triethoxysilane. The

following procedural guidance outlines personal protective equipment, operational handling,

and disposal plans to ensure laboratory safety and proper management of this chemical.

Chemical and Physical Properties
A summary of the key properties for TCO-PEG3-amide-C3-triethoxysilane is provided below.

This information is critical for safe handling and storage.
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Property Value Source

Chemical Name
TCO-PEG3-amide-C3-

triethoxysilane
BroadPharm

CAS Number 2250217-32-2 BroadPharm

Molecular Formula C27H52N2O9Si BroadPharm

Molecular Weight 576.8 g/mol BroadPharm

Purity >95% BroadPharm

Appearance Colorless to slightly yellow oil Vector Labs[1]

Solubility
Soluble in DMSO, DMF, DCM,

THF, Chloroform
BroadPharm[2], Vector Labs[1]

Storage Conditions -20°C, Desiccate BroadPharm[2], Vector Labs[1]

Shipping Conditions
Ambient Temperature or Dry

Ice
BroadPharm[2], Vector Labs[1]

Personal Protective Equipment (PPE)
Due to the reactive nature of the triethoxysilane group, which is sensitive to moisture, and to

minimize exposure to the chemical, the following personal protective equipment is mandatory.

[3][4]
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PPE Category Required Equipment Specifications

Eye and Face Protection
Safety Goggles and Face

Shield

Tightly fitting safety goggles

and a face shield must be

worn.[3]

Skin Protection
Chemical-Resistant Gloves,

Lab Coat, Closed-Toe Shoes

Use nitrile or neoprene gloves.

A flame-retardant lab coat and

closed-toe shoes are required.

[3]

Respiratory Protection Chemical Fume Hood

All handling of TCO-PEG3-

amide-C3-triethoxysilane must

be conducted in a well-

ventilated chemical fume hood.

[3][5]

Operational Plan: Step-by-Step Handling Protocol
Given the moisture-sensitive nature of the triethoxysilane moiety, it is crucial to handle TCO-
PEG3-amide-C3-triethoxysilane in a controlled, inert atmosphere to prevent degradation.[4]

Preparation:

Ensure the chemical fume hood is clean and operational.

Prepare all necessary glassware and equipment, ensuring they are dry, either by oven-drying

or flame-drying under vacuum.

Gather all required anhydrous solvents and reagents.

Don all required personal protective equipment before handling the chemical.

Handling:

Allow the container of TCO-PEG3-amide-C3-triethoxysilane to equilibrate to room

temperature before opening to prevent condensation of moisture from the air.

If possible, conduct all transfers inside a glove box with an inert atmosphere.[4]
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If a glove box is not available, use air-sensitive handling techniques, such as working under

a positive pressure of an inert gas (e.g., argon or nitrogen).

Use dry syringes or cannulas for transferring the chemical.

If weighing is necessary, do so in a tared, sealed container.

Once the desired amount is dispensed, securely seal the main container, preferably under

an inert atmosphere, and store it at the recommended temperature of -20°C.[2]

Experimental Workflow Diagram
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Caption: Workflow for handling moisture-sensitive TCO-PEG3-amide-C3-triethoxysilane.
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Proper disposal of TCO-PEG3-amide-C3-triethoxysilane and any associated waste is critical

to ensure laboratory and environmental safety.

Waste Segregation and Collection:

Unused/Expired Reagent: Do not attempt to neutralize the pure reagent. It should be

disposed of in its original container, clearly labeled as "Hazardous Waste: TCO-PEG3-
amide-C3-triethoxysilane".[5]

Contaminated Materials: Any materials contaminated with the reagent (e.g., pipette tips,

gloves, paper towels) should be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Reaction Waste: The primary method for disposal of small quantities of silane waste is

through controlled hydrolysis.[3]

Quench the reaction mixture carefully with a suitable protic solvent (e.g., isopropanol)

under an inert atmosphere and at a low temperature to control the reaction rate.

The resulting mixture, containing less reactive siloxanes, should be collected in a

designated container for halogenated or non-halogenated organic waste, depending on

the solvents used.[3]

Storage and Disposal:

Store all waste containers in a designated, secure, and well-ventilated hazardous waste

accumulation area, away from incompatible materials.[5]

Arrange for pickup and disposal through a licensed hazardous waste disposal service.

Provide them with the Safety Data Sheet (SDS) or a detailed chemical inventory of the

waste.[5]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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